4-((2-(2-Oxo-2-(p-tolylamino)acetyl)hydrazono)methyl)phenyl furan-2-carboxylate

Specification

• CAS No.: 881470-34-4
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol
• IUPAC Name: [4-[(E)-[[2-(4-methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] furan-2-carboxylate
• Standard InChI: InChI=1S/C21H17N3O5/c1-14-4-8-16(9-5-14)23-19(25)20(26)24-22-13-15-6-10-17(11-7-15)29-21(27)18-3-2-12-28-18/h2-13H,1H3,(H,23,25)(H,24,26)/b22-13+
• Standard InChI Key: PQVGZOOHZRHOJA-LPYMAVHISA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=CC=CO3
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=CC=CO3

Introduction

4-((2-(2-Oxo-2-(p-tolylamino)acetyl)hydrazono)methyl)phenyl furan-2-carboxylate is a complex organic compound that belongs to the class of hydrazones and esters. Its intricate structure combines multiple functional groups, making it significant in fields like medicinal chemistry, organic synthesis, and material sciences.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Condensation Reaction: Formation of the hydrazone bond by reacting a hydrazide with an aldehyde or ketone.

• Esterification: Introduction of the furan-2-carboxylate moiety to complete the ester functionality.

• Purification: Techniques such as recrystallization or chromatography are used to isolate the product in high purity.

Conditions such as temperature control, solvent selection (e.g., ethanol or dichloromethane), and catalysts are critical for optimizing yield and selectivity.

Analytical Characterization

To confirm the structural integrity and purity of the compound, several analytical techniques are employed:

• Nuclear Magnetic Resonance (NMR): Provides detailed information about molecular connectivity.

• Mass Spectrometry (MS): Determines molecular weight and fragmentation pattern.

• Infrared Spectroscopy (IR): Identifies functional groups based on characteristic vibrations.

• X-ray Crystallography: Offers precise three-dimensional structural data.

Applications

• Medicinal Chemistry:

  • Hydrazones are known to exhibit biological activities such as antimicrobial, anticancer, and anti-inflammatory effects.

  • This compound could serve as a scaffold for drug development, particularly in targeting enzymes or proteins with its hydrazone functionality.

• Organic Synthesis:

  • Used as an intermediate in synthesizing more complex molecules.

  • The ester group allows for further chemical modifications.

• Material Science:

  • Potential application in designing coordination complexes due to its ability to chelate metal ions.

Potential Biological Activity

Hydrazones like this compound are often studied for their biological properties:

• Interaction with biological targets such as enzymes or DNA.

• Quantitative Structure-Activity Relationship (QSAR) studies can predict its potential efficacy as a drug candidate.

• Further research into its cytotoxicity against cancer cell lines could reveal therapeutic applications.

Safety and Handling

While specific safety data for this compound is unavailable, general precautions for handling hydrazones and esters include:

• Use of personal protective equipment (PPE) such as gloves and goggles.

• Avoid inhalation or skin contact due to potential toxicity.

• Proper storage in a cool, dry place away from light to prevent degradation.